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Compound of Interest

Compound Name: Diallyl G

Cat. No.: B1670387 Get Quote

Diallyl disulfide (DADS) and diallyl trisulfide (DATS) are two of the primary organosulfur

compounds derived from garlic (Allium sativum). Both are produced upon the enzymatic

breakdown of allicin when garlic cloves are crushed or cut.[1] These compounds have garnered

significant attention within the scientific community for their wide range of biological activities,

including anticancer, antioxidant, and anti-inflammatory effects.[2][3][4] While structurally

similar, the presence of an additional sulfur atom in DATS often confers greater potency in

various biological assays.[5][6] This guide provides an objective comparison of their effects,

supported by experimental data and detailed methodologies, to assist researchers and drug

development professionals in their work.

Quantitative Comparison of Biological Activities
The following table summarizes the quantitative data from various studies, offering a direct

comparison of the efficacy of DADS and DATS in different experimental models. In general,

DATS exhibits greater potency, often demonstrating lower IC50 values for cytotoxicity in cancer

cell lines and more potent inhibition of inflammatory markers.
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Biological
Activity

Compound
Cell
Line/Model

Concentrati
on/Dosage

Observed
Effect

Reference

Anticancer DADS

Human Colon

Cancer (HCT-

15)

Not specified

Less effective

at inhibiting

growth

compared to

DATS.

[6]

DATS

Human Colon

Cancer (HCT-

15)

Not specified

Significantly

suppressed

cell growth.

[6]

DADS

Human

Breast

Cancer

(MCF-7)

IC50: 1.8-

18.1 µM

(72h)

Growth

inhibition and

apoptosis

induction.

[7]

DATS

Human

Breast

Cancer

(MCF-7)

Not specified

More potent

growth

inhibition than

DADS.

[8]

DADS

Human Colon

Cancer (colo

205)

10 and 25 µM

Inhibited

migration and

invasion.

[9]

DATS

Human Colon

Cancer (colo

205)

10 and 25 µM

Higher

inhibition of

migration and

invasion than

DADS.

[9]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/18296348/
https://pubmed.ncbi.nlm.nih.gov/18296348/
https://www.researchgate.net/publication/225141573_Synthesis_characterization_and_bioactivity_evaluation_of_diallyl_disulfide
https://journals.mu-varna.bg/index.php/ssp/article/view/3987
https://pubmed.ncbi.nlm.nih.gov/21695758/
https://pubmed.ncbi.nlm.nih.gov/21695758/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anti-

inflammatory
DADS

LPS-

stimulated

BV2 microglia

Pretreatment

Inhibited NO

and PGE₂

production;

attenuated

pro-

inflammatory

cytokines (IL-

1β, TNF-α).

[10]

DATS

LPS-

stimulated

RAW 264.7

macrophages

Non-toxic

concentration

s

Inhibited NO

and PGE₂

production;

attenuated

pro-

inflammatory

cytokines

(TNF-α, IL-

1β).

[11]

Antioxidant DADS

Doxorubicin-

induced

nephropathy

model

30 mg/kg

daily

Ameliorated

oxidative

injury through

Nrf2

activation.

[12]

DATS

High glucose-

exposed

cardiomyocyt

es

10 µM

Reduced

intracellular

ROS and

caspase-3

activity via

the

PI3K/Akt/Nrf2

pathway.

[13]

Cardioprotect

ive

DADS &

DATS

Endothelial

cells with ox-

LDL insult

Not specified Reversed the

suppression

of eNOS

phosphorylati

[14]
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on and NO

production.

Neuroprotecti

ve
DADS

Chronic

constriction-

induced

neuropathic

pain in rats

25 and 50

mg/kg for 14

days

Reduced pain

and restored

H₂S, BDNF,

and Nrf2

levels.

[15]

DATS

Chronic

constriction-

induced

neuropathic

pain in rats

20 and 40

mg/kg for 14

days

Reduced pain

and restored

H₂S, BDNF,

and Nrf2

levels.

[15]

Signaling Pathways and Mechanisms of Action
DADS and DATS exert their biological effects by modulating a variety of intracellular signaling

pathways. While there is considerable overlap, the magnitude of their effects on these

pathways often differs.

Diallyl Disulfide (DADS)
DADS has been shown to induce cell cycle arrest, apoptosis, and inhibit inflammation and

oxidative stress through several key pathways.[2][16][17] A primary mechanism involves the

modulation of the NF-κB and MAPK signaling pathways.[10][18] DADS can also activate the

Nrf2 antioxidant response pathway, leading to the expression of protective enzymes.[2][12]
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Diallyl Disulfide
(DADS)

ROS Production
induces

PI3K/Akt Pathway
inhibits

NF-κB Pathway

inhibits

MAPK Pathway
(ERK, JNK, p38)

modulates

Nrf2 Activation

activates

Apoptosis

Invasion & Migration

Inflammation
(↓ iNOS, COX-2, TNF-α, IL-1β)

G2/M Cell Cycle Arrest

Antioxidant Enzymes
(↑ HO-1, NQO-1)

Diallyl Trisulfide
(DATS)

ROS Generationinduces

G2/M Phase Arrest

NF-κB Inhibition

Nrf2 Activation

Inhibition of Invasion
& Angiogenesis

Mitochondrial Pathway
(↓ Bcl-2, ↑ Bax)

Caspase Activation
(Caspase-3, -9) Apoptosis

↓ Pro-inflammatory
Mediators

↑ Antioxidant Enzymes
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1. Seed cells in
96-well plate

2. Treat with DADS/DATS
at various concentrations

3. Add MTS reagent
to each well

4. Incubate for 1-4 hours
at 37°C

5. Measure absorbance
at 490 nm

6. Calculate % viability
and IC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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